Cas no 1172895-49-6 (1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide)

1-(4-Chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide is a specialized organic compound featuring a cyclopentane core substituted with a 4-chlorophenyl group and an amide linkage to a 1,3-dioxoisoindoline moiety. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The presence of the chlorophenyl group enhances lipophilicity, while the isoindoline-1,3-dione fragment may contribute to binding interactions with biological targets. The compound's well-defined molecular architecture allows for precise modifications, making it a candidate for structure-activity relationship studies. Its synthesis and purity are critical for reproducible research applications.
1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide structure
1172895-49-6 structure
Product Name:1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide
CAS No:1172895-49-6
MF:C20H17ClN2O3
MW:368.813584089279
CID:5771919
Update Time:2025-06-14

1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-N-(1,3-dioxoisoindolin-4-yl)cyclopentane-1-carboxamide
    • Cyclopentanecarboxamide, 1-(4-chlorophenyl)-N-(2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl)-
    • 1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide
    • Inchi: 1S/C20H17ClN2O3/c21-13-8-6-12(7-9-13)20(10-1-2-11-20)19(26)22-15-5-3-4-14-16(15)18(25)23-17(14)24/h3-9H,1-2,10-11H2,(H,22,26)(H,23,24,25)
    • InChI Key: BXSMSAJUVSPBBW-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(Cl)C=C2)(C(NC2=CC=CC3=C2C(=O)NC3=O)=O)CCCC1

1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide Pricemore >>

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Additional information on 1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide (CAS No. 1172895-49-6)

1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide, identified by its CAS number 1172895-49-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclopentane core with 4-chlorophenyl and isoindole-1,3-dione moieties, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, though its exact mechanisms remain under investigation.

The compound's molecular formula and structural complexity contribute to its versatility in synthetic chemistry. Its carboxamide linkage and aromatic chlorophenyl group enhance its binding affinity to specific protein targets, a feature often explored in the design of enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in addressing oxidative stress-related disorders and inflammatory conditions, aligning with current trends in precision medicine. Users frequently search for "1172895-49-6 solubility" or "isoindole derivatives in drug design," reflecting growing interest in its physicochemical properties and therapeutic potential.

From a synthetic perspective, 1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide is typically prepared via multi-step organic reactions, including amide coupling and cyclization strategies. Its purity and stability are critical for reproducible research outcomes, prompting queries like "CAS 1172895-49-6 synthesis protocol" in academic forums. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with research standards.

The compound's pharmacophore model suggests potential interactions with kinase enzymes or G-protein-coupled receptors, topics frequently discussed in AI-driven drug discovery platforms. This aligns with industry demands for small-molecule probes in target validation studies. Environmental and safety assessments of 1172895-49-6 are also emerging topics, as researchers prioritize green chemistry principles in synthetic workflows.

In summary, 1-(4-chlorophenyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)cyclopentane-1-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural ingenuity and hypothesized biological activities make it a valuable candidate for further exploration, particularly in niche areas like neurodegenerative disease research and metabolic pathway modulation. As the scientific community continues to decode its properties, this compound may pave the way for novel therapeutic innovations.

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